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Executive Summary
The isoelectric point (pI) of recombinant Streptavidin-NC (Core Streptavidin) is a critical

physicochemical parameter governing its solubility, conjugation efficiency, and non-specific

binding profile. Unlike native full-length streptavidin (pI ~5.0–5.5) or egg-white avidin (pI ~10.5),

Streptavidin-NC exhibits a near-neutral isoelectric point typically ranging from 5.8 to 6.2.

This guide analyzes the electrostatic architecture of Streptavidin-NC, detailing the causality

between terminal truncation and pI shift, and provides a validated capillary isoelectric focusing

(cIEF) protocol for empirical determination.

Molecular Architecture & Electrostatics
Defining "Streptavidin-NC"
In high-precision assays, "Streptavidin-NC" refers to the Core Streptavidin tetramer, typically

comprised of residues 13–139 of the Streptomyces avidinii sequence.
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Native Full-Length: Contains unstructured N- and C-terminal tails that promote aggregation

and heterogeneity.

NC (Core): These tails are removed (proteolytically or genetically), resulting in a highly

soluble, homogeneous tetramer with high thermal stability.

The pI Shift Mechanism
The shift in pI from the native form to the NC form is not accidental; it is a result of removing

specific charged residues in the terminal regions.

N-Terminus Removal: The upstream region contains acidic residues that, when removed,

slightly raise the pI.

Surface Charge Distribution: The Core tetramer presents a surface potential that minimizes

non-specific adsorption to negatively charged cell surfaces or nucleic acids, unlike the highly

basic Avidin.

Comparative Electrostatic Data
The following table summarizes the pI landscape, highlighting where Streptavidin-NC sits

relative to other biotin-binding proteins.
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Molecule
Variant

Approx.
Molecular
Weight
(Tetramer)

Isoelectric
Point (pI)

Charge at pH
7.4

Primary
Application

Streptavidin-NC

(Core)
~52-53 kDa 5.8 – 6.2 Slightly Negative

Lateral Flow,

ELISA,

Conjugation

Native

Streptavidin

~60 kDa

(Heterogeneous)
5.0 – 5.5 Negative

Historical Use

(Prone to

aggregation)

Native Avidin
~67 kDa

(Glycosylated)
~10.5 Highly Positive

DNA Binding

(High

background in

immunoassays)

NeutrAvidin ~60 kDa ~6.3 Neutral
Low Non-

Specific Binding

Experimental Protocol: Capillary Isoelectric
Focusing (cIEF)
To determine the precise pI of a specific Streptavidin-NC lot, traditional gel IEF is often

insufficient due to band diffusion. The following protocol utilizes Capillary Isoelectric Focusing

(cIEF), the industry standard for charge variant analysis in biotherapeutics.

Principle
cIEF separates the Streptavidin tetramers within a capillary based on their migration in a pH

gradient generated by ampholytes. Under a high voltage field, the protein migrates until its net

charge is zero (pH = pI).

Reagents & Setup
System: PA 800 Plus or Maurice (ProteinSimple) or equivalent.
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Ampholytes: Broad range (pH 3–10) for scouting; Narrow range (pH 5–8) for high-resolution

quantification.

Internal pI Markers: Peptide markers at pI 4.1 and pI 9.5 (flanking the expected 6.0 region).

Sample Buffer: Urea-free if maintaining tetramer structure is required; 8M Urea if analyzing

monomeric purity (Note: Tetramer pI differs from Monomer pI).

Step-by-Step Methodology
Sample Preparation:

Dilute Streptavidin-NC to 0.2 mg/mL in water.

Critical: Do not boil. Boiling in SDS will dissociate the tetramer into monomers, altering the

pI readout.

Master Mix Formulation:

Combine: 2% Pharmalyte (pH 3–10), 0.35% Methyl Cellulose (to suppress electroosmotic

flow), and pI markers (4.1/9.5).

Add protein sample (final conc 0.05 mg/mL).

Focusing Step:

Inject sample into the neutral capillary.

Apply 25 kV for 15 minutes. The current will drop as proteins focus into their pI zones.

Mobilization & Detection:

Mobilize the focused bands past the UV detector (280 nm) using chemical mobilization

(adding acid to the anolyte or base to the catholyte).

Calculate pI based on the migration time relative to the internal markers.

Workflow Visualization
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The following diagram illustrates the cIEF workflow and decision logic for sample preparation.

Streptavidin-NC Sample

Goal: Tetramer or Monomer pI?

Keep Native (No Heat/SDS)

Functional Analysis

Denature (Heat + 8M Urea)

Purity Analysis

Master Mix:
Ampholytes (pH 5-8)

Methyl Cellulose
pI Markers (4.1 / 9.5)

Focusing:
25kV, 15 min

Current Drop Observation

UV Detection (280nm)
Calculate relative to markers

Click to download full resolution via product page

Figure 1: Decision logic and workflow for cIEF analysis of Streptavidin-NC.

Application Implications: Conjugation & Buffer
Logic
Understanding the pI of 5.8–6.2 is vital for selecting the correct conjugation chemistry.
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EDC/NHS Coupling (Carboxyl Targeting)
To conjugate Streptavidin-NC to carboxylated microspheres or surfaces using EDC (1-ethyl-3-

(3-dimethylaminopropyl)carbodiimide), the reaction pH is critical.

The Trap: If you perform activation at pH 6.0 (close to the pI), the protein has near-zero net

charge. This can lead to reversible hydrophobic aggregation before covalent bonds form.

The Solution: Perform the adsorption/coupling step at a pH away from the pI (e.g., pH 5.0 or

pH 7.4) to ensure the protein maintains a charge cloud (hydration shell) that prevents

aggregation.

Non-Specific Binding (NSB)
Mechanism: At physiological pH (7.4), Streptavidin-NC (pI ~6.0) carries a weak negative net

charge.

Benefit: Most biological membranes and nucleic acids are negatively charged. The

electrostatic repulsion between the slightly negative Streptavidin-NC and the negative cell

surface reduces background noise compared to Avidin (positive charge).

Conjugation Logic Diagram

Streptavidin-NC
pI = 6.0

Buffer pH 5.0
(Mes)

Buffer pH 7.4
(PBS)

Buffer pH 6.0
(Citrate)

Net Charge: Positive (+)
Good for neg. particles

pH < pI

Net Charge: Negative (-)
Repels cell surfaces

pH > pI

Net Charge: Zero (0)
RISK: Aggregation

pH ≈ pI

Click to download full resolution via product page

Figure 2: Impact of buffer pH relative to pI on the net charge and stability of Streptavidin-NC.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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